Cas no 101420-88-6 (4-iodo-3-nitrobenzaldehyde)

• Product Name: 4-iodo-3-nitrobenzaldehyde
• CAS No: 101420-88-6
• MF: C₇H₄INO₃
• MW: 277.016034126282
• CID: 3040972
• PubChem ID: 53418136
• Update Time: 2025-07-30

4-iodo-3-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-iodo-3-nitrobenzaldehyde
• 4-iodo-3-nitro-benzaldehyde; 4-Jod-3-nitro-benzaldehyd
• 101420-88-6
• EN300-7866956
• SCHEMBL17073483

• Inchi： 1S/C7H4INO3/c8-6-2-1-5(4-10)3-7(6)9(11)12/h1-4H
• InChI Key： AHNAQEPCTSTDQS-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C=O)C=C1[N+](=O)[O-]

Computed Properties

• Exact Mass: 276.92400
• Monoisotopic Mass: 276.92359Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 62.9Ų

Experimental Properties

• PSA: 62.89000
• LogP: 2.53510